Cas no 2228332-47-4 (2-(3-fluoro-4-nitrophenyl)propan-1-amine)

• Product Name: 2-(3-fluoro-4-nitrophenyl)propan-1-amine
• CAS No: 2228332-47-4
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6244712
• PubChem ID: 165647664
• Update Time: 2025-05-23

2-(3-fluoro-4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-nitrophenyl)propan-1-amine
• 2228332-47-4
• EN300-1806059

• Inchi： 1S/C9H11FN2O2/c1-6(5-11)7-2-3-9(12(13)14)8(10)4-7/h2-4,6H,5,11H2,1H3
• InChI Key： HWGLLVIBJDURPE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-fluoro-4-nitrophenyl)propan-1-amine

Introduction to 2-(3-fluoro-4-nitrophenyl)propan-1-amine (CAS No. 2228332-47-4)

2-(3-fluoro-4-nitrophenyl)propan-1-amine is a chemical compound with the CAS registry number 2228332-47-4. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a propaneamine backbone attached to a fluoronitro-substituted phenyl group, which imparts distinct electronic and steric characteristics.

The synthesis of 2-(3-fluoro-4-nitrophenyl)propan-1-amine typically involves multi-step organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, or reductive amination. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing environmental impact and improving yield.

One of the most notable applications of this compound is in drug discovery. Its structure serves as a scaffold for developing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. For instance, studies have shown that derivatives of 2-(3-fluoro-4-nitrophenyl)propan-1-amine exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. Additionally, its nitro group can act as a bioisostere for other functional groups, enhancing drug-like properties such as solubility and permeability.

In the realm of materials science, CAS No. 2228332-47-4 has been explored for its potential in synthesizing advanced polymers and coatings. The amino group in the molecule can participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polyurethanes to enhance their durability under harsh environmental conditions.

The electronic properties of 2-(3-fluoro-4-nitrophenyl)propan-1-amine make it a promising candidate for use in organic electronics. Its ability to act as an electron acceptor in donor–acceptor systems has been leveraged in the development of organic photovoltaic devices (OPVs). Studies have demonstrated that films prepared from this compound exhibit improved charge transport characteristics, contributing to higher device efficiency.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2228332-47-4 is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes microbial degradation via nitroreduction and hydroxylation mechanisms. These findings are essential for designing sustainable synthetic routes and waste management strategies.

In conclusion, 2-(3-fluoro-4-nitrophenyl)propan-1-amine (CAS No. 2228332–47–4